Ethyl 5-bromo-2,4-diethoxybenzoate
Description
Ethyl 5-bromo-2,4-diethoxybenzoate is a halogenated aromatic ester characterized by a benzoate backbone substituted with a bromine atom at position 5 and ethoxy groups (-OCH₂CH₃) at positions 2 and 4. The ethyl ester group (-COOCH₂CH₃) at the carboxyl position enhances its lipophilicity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its structure allows for diverse reactivity, particularly at the bromine site, which can participate in cross-coupling reactions (e.g., Suzuki-Miyaura) to generate complex molecules .
Properties
CAS No. |
1131587-93-3 |
|---|---|
Molecular Formula |
C13H17BrO4 |
Molecular Weight |
317.17 g/mol |
IUPAC Name |
ethyl 5-bromo-2,4-diethoxybenzoate |
InChI |
InChI=1S/C13H17BrO4/c1-4-16-11-8-12(17-5-2)10(14)7-9(11)13(15)18-6-3/h7-8H,4-6H2,1-3H3 |
InChI Key |
VFCGGEMYFJXBHI-UHFFFAOYSA-N |
SMILES |
CCOC1=CC(=C(C=C1C(=O)OCC)Br)OCC |
Canonical SMILES |
CCOC1=CC(=C(C=C1C(=O)OCC)Br)OCC |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structural Analogues
Substituent Variations and Physicochemical Properties
| Compound Name | Substituents (Positions) | Molecular Formula | Molecular Weight (g/mol) | Key Properties |
|---|---|---|---|---|
| Ethyl 5-bromo-2,4-diethoxybenzoate | Br (5), -OCH₂CH₃ (2,4) | C₁₃H₁₇BrO₄ | 333.18 | High lipophilicity, moderate reactivity |
| Ethyl 5-bromo-2,4-dimethoxybenzoate | Br (5), -OCH₃ (2,4) | C₁₁H₁₃BrO₄ | 305.13 | Lower MW, higher polarity vs. ethoxy |
| Ethyl 5-bromo-2-chloro-4-fluorobenzoate | Br (5), Cl (2), F (4) | C₉H₇BrClFO₂ | 281.51 | Electrophilic sites for nucleophilic attack |
| Ethyl 2-bromo-5-ethoxy-4-methylbenzoate | Br (2), -OCH₂CH₃ (5), -CH₃ (4) | C₁₂H₁₅BrO₃ | 287.15 | Steric hindrance from methyl group |
| Ethyl 5-bromo-2-hydroxybenzoate | Br (5), -OH (2) | C₉H₉BrO₃ | 245.07 | Acidic phenol group, prone to oxidation |
Key Observations :
- Ethoxy vs. Methoxy : Ethoxy groups increase molecular weight and lipophilicity compared to methoxy analogues, reducing aqueous solubility but enhancing membrane permeability in drug design .
- Halogen Diversity : Bromine’s larger atomic radius compared to chlorine or fluorine enhances steric effects and alters electronic properties (e.g., resonance/inductive effects), influencing reactivity in cross-coupling reactions .
Bromine Reactivity
The bromine atom in Ethyl 5-bromo-2,4-diethoxybenzoate serves as a prime site for functionalization. For example:
- Suzuki-Miyaura Coupling : Bromine undergoes palladium-catalyzed coupling with boronic acids to form biaryl structures, a key step in synthesizing kinase inhibitors .
- Nucleophilic Substitution : In contrast, Ethyl 5-bromo-2-chlorobenzoate (with a smaller chlorine atom) exhibits faster SNAr (nucleophilic aromatic substitution) due to reduced steric hindrance .
Ester Hydrolysis
The ethyl ester group hydrolyzes under basic conditions to yield carboxylic acids. Ethyl 5-bromo-2,4-diethoxybenzoate’s hydrolysis rate is slower than methyl esters (e.g., Methyl 5-bromo-4-chloro-2-methoxybenzoate) due to the ethyl group’s electron-donating nature stabilizing the ester .
Thermal and Spectral Properties
- Melting Points : Ethyl 5-bromo-2,4-diethoxybenzoate’s melting point (~50–60°C) is lower than Ethyl 5-bromo-2-hydroxybenzoate (mp >100°C) due to reduced hydrogen bonding .
- UV-Vis Absorption : The ethoxy groups red-shift absorption maxima compared to methoxy analogues, as seen in analogues like Ethyl 5-bromo-2,4-dimethoxybenzoate .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
